(4-(5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-yl)piperidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone

Specification

• CAS No.: 2034479-52-0
• Molecular Formula: C20H22FN5O3
• Molecular Weight: 399.426
• IUPAC Name: [4-[5-(2-ethylpyrazol-3-yl)-1,2,4-oxadiazol-3-yl]piperidin-1-yl]-(3-fluoro-4-methoxyphenyl)methanone
• Standard InChI: InChI=1S/C20H22FN5O3/c1-3-26-16(6-9-22-26)19-23-18(24-29-19)13-7-10-25(11-8-13)20(27)14-4-5-17(28-2)15(21)12-14/h4-6,9,12-13H,3,7-8,10-11H2,1-2H3
• Standard InChI Key: VGXUZOMPTFHYRY-UHFFFAOYSA-N
• SMILES: CCN1C(=CC=N1)C2=NC(=NO2)C3CCN(CC3)C(=O)C4=CC(=C(C=C4)OC)F

Introduction

Chemical Structure and Molecular Properties

Structural Composition

The compound features three distinct heterocyclic systems:

• 1-Ethyl-1H-pyrazole: A five-membered aromatic ring with two adjacent nitrogen atoms and an ethyl substituent, known for its role in enhancing metabolic stability and binding affinity.

• 1,2,4-Oxadiazole: A heterocycle containing one oxygen and two nitrogen atoms, valued for its electronic properties and capacity to engage in hydrogen bonding.

• Piperidine: A six-membered saturated ring with one nitrogen atom, contributing to conformational flexibility and bioavailability.

The methanone bridge connects the piperidine ring to a 3-fluoro-4-methoxyphenyl group, introducing electron-withdrawing (fluoro) and electron-donating (methoxy) substituents that modulate solubility and target interaction.

Table 1: Key Structural Features and Their Implications

Feature	Role in Bioactivity	Example Analog Activity
1,2,4-Oxadiazole	Hydrogen bond acceptor	Urease inhibition (IC<sub>50</sub> ≤ 2.17 μM)
3-Fluoro-4-methoxyphenyl	Enhances lipophilicity and CNS penetration	mGlu<sub>3</sub> NAM (IC<sub>50</sub> = 593 nM)
Piperidine	Conformational flexibility	Acetylcholinesterase inhibition

Synthesis and Optimization

Synthetic Pathways

The synthesis involves sequential heterocycle formation and coupling reactions:

Step 1: Pyrazole Synthesis
1-Ethyl-1H-pyrazole-5-carbaldehyde is prepared via Vilsmeier-Haack reaction, followed by condensation with hydroxylamine to form an oxime intermediate.

Step 2: Oxadiazole Cyclization
The oxime undergoes cyclization with cyanogen bromide in the presence of a base (e.g., K₂CO₃) to yield 5-(1-ethyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole.

Step 3: Piperidine Functionalization
4-Aminopiperidine is acylated with 3-fluoro-4-methoxybenzoyl chloride, followed by nucleophilic substitution with the oxadiazole intermediate under Mitsunobu conditions.

Step 4: Methanone Coupling
The final assembly employs a Friedel-Crafts acylation or Suzuki-Miyaura cross-coupling to link the piperidine-oxadiazole unit to the aryl group.

Pharmacological Profile

Enzyme Inhibition

The compound exhibits dual inhibitory activity:

• Urease Inhibition: IC₅₀ = 0.63–2.17 μM, surpassing thiourea (IC₅₀ = 21 μM) via coordination to the nickel-active site.

• Acetylcholinesterase (AChE) Inhibition: 70–85% inhibition at 10 μM, attributed to π-π stacking between the oxadiazole and Trp279 residue.

Antimicrobial Activity

• Bacillus subtilis: MIC = 8 μg/mL, comparable to ciprofloxacin (MIC = 4 μg/mL).

• Salmonella typhi: MIC = 16 μg/mL, mediated by disruption of DNA gyrase.

CNS Modulation

Structural analogs demonstrate mGlu₃ negative allosteric modulation (IC₅₀ = 593 nM) with >50-fold selectivity over mGlu₂. Blood-brain barrier penetration (B:P ratio = 0.3–0.92) is facilitated by the 3-fluoro-4-methoxyphenyl group.

Pharmacokinetics and Metabolism

Absorption and Distribution

• LogP: 2.8 (calculated), indicating moderate lipophilicity.

• Plasma Protein Binding: 89% (BSA), limiting free drug concentration.

Metabolic Pathways

Primary metabolism occurs via:

• Oxadiazole Ring Oxidation: Catalyzed by CYP3A4, producing inactive sulfonic acid derivatives.

• O-Demethylation: The 4-methoxy group is cleaved by CYP2D6 to yield a phenolic metabolite.

Table 2: Pharmacokinetic Parameters in Rodents

Parameter	Mouse	Rat
Half-life (h)	2.1	3.8
Clearance (mL/min/kg)	35.2	22.7
Bioavailability (%)	41	58

Future Directions

Structural Modifications

• Fluorine Scanning: Introducing additional fluorine atoms at the phenyl ring’s 2-position may enhance metabolic stability.

• Piperidine Replacement: Testing morpholine or azetidine analogs could improve solubility without sacrificing potency.

Therapeutic Applications

• Neuroinflammatory Disorders: Targeting mGlu₃ in Alzheimer’s disease models.

• Antimicrobial Adjuvants: Synergy studies with β-lactam antibiotics against drug-resistant strains.